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Compound of Interest

Compound Name: Cmd178 tfa

Cat. No.: B10825517 Get Quote

Contrary to inquiries related to biological research, Cmd178 is not a compound relevant to drug

development but rather a high-frequency electronic component. It is a fundamental mixer

designed for radio frequency (RF) applications. This guide provides a detailed summary of its

technical specifications and functionalities based on publicly available datasheets.

Cmd178 is a general-purpose, double-balanced mixer die primarily used for up- and down-

converting applications, operating within a frequency range of 11 to 21 GHz.[1][2][3] Its design

incorporates optimized balun structures, which contribute to its high isolation between the radio

frequency (RF), local oscillator (LO), and intermediate frequency (IF) ports.[1][2][3][4] This

passive mixer can function with a low LO drive level.[1][2][3][4]

A surface-mount package version, the CMD178C3, is also available for applications between

11 and 20 GHz.[4][5] Both the die and the packaged version can be configured as image reject

mixers or single sideband modulators with the use of external hybrids and power splitters.[1][2]

[3][4]

Key Technical Specifications
The operational parameters of the Cmd178 and its packaged version, CMD178C3, are

summarized below. These specifications are critical for engineers and technicians working on

the design and implementation of RF systems.
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Parameter Min Typ Max Units

Frequency

Range, RF & LO
11 - 21 GHz

Frequency

Range, IF
DC - 6 GHz

Conversion Loss - 6 - dB

LO to RF

Isolation
- 45 - dB

LO to IF Isolation - 45 - dB

RF to IF Isolation - 26 - dB

Input P1dB - 9 - dBm

Input IP3 - 16 - dBm

All

measurements

are performed as

a downconverter

at an IF of 100

MHz and an LO

of +13 dBm.[2][4]
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Parameter Min Typ Max Units

Frequency

Range, RF & LO
11 - 21 GHz

Frequency

Range, IF
DC - 6 GHz

Conversion Loss - 6 8 dB

Noise Figure

(SSB)
- 6 8 dB

LO to RF

Isolation
31 43 - dB

LO to IF Isolation 30 38 - dB

RF to IF Isolation 15 25 - dB

Input P1dB - 9 - dBm

Input IP3 - 16 - dBm

All

measurements

are performed as

a downconverter

at an IF of 100

MHz and an LO

of +13 dBm.[4]

Functional Block Diagram and Application Workflow
The Cmd178 operates as a standard double-balanced mixer. The fundamental principle

involves the interaction of the RF and LO signals to produce an IF signal. The following

diagram illustrates the basic functional block diagram and a typical application workflow for

down-conversion.
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Functional block diagram of the Cmd178 mixer and its integration in a typical down-conversion
workflow.

Experimental Test Setup
The characterization of the Cmd178's performance parameters is conducted using standard RF

measurement techniques. A typical experimental setup for measuring key specifications like

conversion loss, isolation, and intercept points is outlined below.
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Typical Test and Measurement Setup
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A generalized experimental workflow for characterizing the performance of the Cmd178 mixer.
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Methodology for Key Parameter Measurement:

Conversion Loss:

An RF signal of a known frequency and power is applied to the RF input port.

An LO signal of a specific frequency and power is applied to the LO input port.

The power of the resulting IF signal at the output is measured using a spectrum analyzer

or power meter.

Conversion loss is the difference in power between the input RF signal and the output IF

signal, expressed in dB.

Isolation:

LO to RF Isolation: The LO signal is applied to the LO port, and the leakage of this signal

at the RF port is measured. The RF port is terminated with a 50-ohm load.

LO to IF Isolation: The LO signal is applied to the LO port, and its leakage at the IF port is

measured. The IF port is terminated with a 50-ohm load.

RF to IF Isolation: The RF signal is applied to the RF port, and its leakage at the IF port is

measured. The LO port is terminated with a 50-ohm load.

Input Third-Order Intercept Point (IP3):

Two closely spaced RF tones of equal power are applied to the RF input.

The power of the fundamental IF output signals and the third-order intermodulation

products are measured.

The input IP3 is a theoretical point where the power of the desired output signal and the

third-order distortion products would be equal. It is a measure of the mixer's linearity.
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The Cmd178 and its variants are utilized in a range of high-frequency applications where signal

conversion is necessary. These include:

Electronic Warfare (EW)[1][6]

Ku-Band Radar[1]

Satellite Communications (Satcom)[1]

Test and Measurement Equipment[1]

Defense and Aerospace Communications[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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